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Compound of Interest

Compound Name: Triethoxy(4-methylpentyl)silane

CAS No.: 85356-49-6

Cat. No.: B8655927

Get Quote

Executive Summary & Structural Rationale
Triethoxy(4-methylpentyl)silane (CAS: 85356-49-6) is an advanced alkylalkoxysilane

characterized by its highly specific isohexyl aliphatic tail[1]. For drug development professionals

and materials scientists, standard linear silanes (such as hexyltriethoxysilane or

octyltriethoxysilane) often create rigid, highly crystalline hydrophobic monolayers that can

permanently trap lipophilic active pharmaceutical ingredients (APIs). The introduction of a

branched 4-methylpentyl group fundamentally alters the free volume of the resulting siloxane

matrix. This terminal branching induces steric hindrance that disrupts tight aliphatic packing,

creating a more fluid and permeable hydrophobic interface. This dynamic behavior is crucial for

achieving controlled release kinetics in functionalized silica nanocarriers and hybrid inorganic-

organic therapeutics.

Physicochemical Data
Understanding the baseline thermodynamic and physical properties of Triethoxy(4-
methylpentyl)silane is critical for optimizing its use in high-temperature sol-gel syntheses and
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highly sensitive hydrosilylation modifications.

Property Value / Description

Chemical Name Triethoxy(4-methylpentyl)silane

CAS Registry Number 85356-49-6

Molecular Formula C₁₂H₂₈O₃Si

Molecular Weight 248.44 g/mol

Physical Appearance Clear, colorless liquid

Density (approx.) 0.89 g/cm³ at 25 °C

Boiling Point ~235 - 240 °C (extrapolated)

Reactivity Profile
Moisture-sensitive; undergoes rapid hydrolysis

in acidic/basic aqueous media

Mechanistic Synthesis: Pt-Catalyzed Hydrosilylation
The industrial and laboratory synthesis of Triethoxy(4-methylpentyl)silane relies on the

catalytic hydrosilylation of 4-methyl-1-pentene using triethoxysilane[1]. As a Senior Application

Scientist, I recommend utilizing Karstedt's catalyst (a Pt(0) complex) over traditional Speier's

catalyst due to its superior solubility and lack of an initiation lag phase[2]. The reaction operates

via the classic Chalk-Harrod mechanism, driven by the oxidative addition of the Si-H bond to

the Pt(0) center.

Self-Validating Protocol: Hydrosilylation of 4-methyl-1-
pentene
Causality & Trustworthiness: This protocol is designed to be self-validating. The reaction is

highly exothermic; thus, dropwise addition prevents thermal runaway, which would otherwise

lead to unwanted alkene isomerization. The reaction’s completeness is validated through in-situ

FT-IR tracking, specifically monitoring the destruction of the Si-H bond.

Inert Preparation: Purge a three-neck round-bottom flask equipped with a reflux condenser

and magnetic stirrer with ultra-high-purity Argon for 30 minutes to displace moisture
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(preventing competitive hydrolysis of ethoxy groups).

Reagent Loading: Add 1.0 molar equivalent of 4-methyl-1-pentene and 10 ppm of Karstedt's

catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex in xylene). Heat the mixture

to 45 °C[2].

Controlled Addition: Introduce 1.05 molar equivalents of triethoxysilane dropwise via an

addition funnel over 60 minutes. Causality: Maintaining a slight excess of the silane

suppresses the formation of colloidal platinum black, preserving catalytic turnover.

Endpoint Validation (Self-Validation Check): Extract a 0.1 mL aliquot and analyze via FT-IR.

The reaction is terminated only when the strong Si-H stretching absorption band at ~2100

cm⁻¹ completely disappears, confirming 100% conversion.

Purification: Isolate the target Triethoxy(4-methylpentyl)silane via fractional vacuum

distillation to remove the unreacted silane and trace isomerized olefins.
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Pt(0) Catalyst Active Species
(Karstedt's Catalyst)
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Si-H bond cleavage to Pt center
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4-methyl-1-pentene binds to Pt

 + Alkene

3. Migratory Insertion
Anti-Markovnikov Alkyl Shift

4. Reductive Elimination
Yield: Triethoxy(4-methylpentyl)silane
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Catalytic Chalk-Harrod cycle for the hydrosilylation of 4-methyl-1-pentene into the target silane.

Surface Engineering: Passivation of Silica
Nanoparticles
In drug delivery applications, bare silica nanoparticles (SiNPs) suffer from uncontrolled API

binding and rapid reticuloendothelial system (RES) clearance due to highly polarized surface

silanol (Si-OH) groups. Grafting Triethoxy(4-methylpentyl)silane onto the SiNP surface

creates a sterically tuned, moderately hydrophobic corona[3][4].
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Self-Validating Protocol: Anhydrous Surface Silanization
Causality & Trustworthiness: Executing this functionalization in an anhydrous non-polar solvent

(toluene) is not arbitrary; it strictly limits the vertical sol-gel condensation (polymerization of the

silane in the bulk liquid) and forces horizontal chemisorption (covalent Si-O-Si bonding directly

to the nanoparticle surface).

Substrate Activation: Disperse 5.0 g of mesoporous silica nanoparticles in 0.1 M HCl for 2

hours, filter, and dry at 150 °C under vacuum. Causality: Acid activation hydrolyzes strained

surface siloxane bridges into reactive geminal silanols, maximizing available anchoring

points.

Anhydrous Dispersion: Suspend the activated SiNPs in 100 mL of strictly anhydrous toluene.

Sonicate for 15 minutes to break down primary agglomerates.

Precursor Grafting: Add 2.0 mL of Triethoxy(4-methylpentyl)silane. Raise the temperature

to 110 °C (reflux) for 18 hours. The elevated temperature provides the necessary activation

energy to drive the elimination of ethanol as the covalent Si-O-Si linkage forms[4].

Purification: Centrifuge the suspension and wash the pellet three times with absolute ethanol

and once with acetone to remove physically adsorbed (physisorbed) unreacted silanes.

Quantitative Validation (Self-Validation Check): Submit the dried powder to

Thermogravimetric Analysis (TGA). A distinct, sharp weight-loss derivative peak between

250 °C and 450 °C quantitatively correlates to the thermal degradation of the covalently

tethered 4-methylpentyl chains, proving successful chemisorption rather than surface fouling.
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Workflow for the anhydrous chemisorption and functionalization of silica nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. Platinum-Catalyzed Hydrosilylation in Polymer Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Triethoxy(4-methylpentyl)silane: Physicochemical
Profiling and Surface Engineering Applications]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8655927/docs#triethoxy-4-methylpentyl-silane-
physicochemical-profiling-and-surface-engineering-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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